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For Researchers, Scientists, and Drug Development Professionals

Introduction
L-lactaldehyde, systematically known as (S)-2-hydroxypropanal, is a chiral molecule of

significant interest in various biochemical pathways and as a potential building block in

stereoselective synthesis. Its single stereocenter at the second carbon atom dictates its three-

dimensional structure and its specific interactions with enzymes and other chiral molecules.

This technical guide provides a comprehensive overview of the stereospecificity and chirality of

L-lactaldehyde, including its physicochemical properties, synthesis, metabolic roles, and

detailed experimental protocols for its analysis.

Physicochemical Properties
L-lactaldehyde is a three-carbon aldehyde with a hydroxyl group on the second carbon.[1] Its

chirality arises from this stereocenter. While enantiomers share many physical properties, they

differ in their interaction with plane-polarized light.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12058582?utm_src=pdf-interest
https://www.benchchem.com/product/b12058582?utm_src=pdf-body
https://www.benchchem.com/product/b12058582?utm_src=pdf-body
https://www.benchchem.com/product/b12058582?utm_src=pdf-body
https://phx.phenomenex.com/lib/ChiralGuide.pdf
https://en.wikipedia.org/wiki/Specific_rotation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
L-lactaldehyde ((S)-
enantiomer)

D-lactaldehyde
((R)-enantiomer)

Racemic
Lactaldehyde

Molecular Formula C₃H₆O₂ C₃H₆O₂ C₃H₆O₂

Molecular Weight 74.08 g/mol 74.08 g/mol 74.08 g/mol

CAS Number 3913-64-2 3946-09-6 598-35-6

IUPAC Name
(2S)-2-

hydroxypropanal

(2R)-2-

hydroxypropanal

(RS)-2-

hydroxypropanal

Appearance
Colorless liquid (in

solution)

Colorless liquid (in

solution)

Colorless liquid (in

solution)

Specific Rotation

([α]D)

Data not available in

searched results

Data not available in

searched results
0°

Metabolic Significance and Signaling Pathways
L-lactaldehyde is a key intermediate in several metabolic pathways, where its stereochemistry

is crucial for enzymatic recognition and conversion.

L-Fucose and L-Rhamnose Metabolism
In many bacteria, the catabolism of L-fucose and L-rhamnose proceeds through a series of

enzymatic steps that converge on the production of L-lactaldehyde.[3][4][5] This pathway is

essential for the utilization of these deoxy sugars as a carbon and energy source.

L-Fucose L-Fuculose-1-phosphateMultiple Steps

L-Rhamnose L-Rhamnulose-1-phosphateMultiple Steps
L-Lactaldehyde

Aldolase

Aldolase L-Lactate

Lactaldehyde
Dehydrogenase Pyruvate

Lactate
Dehydrogenase

Methylglyoxal L-Lactaldehyde

Methylglyoxal
Reductase L-Lactate

Lactaldehyde
Dehydrogenase
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Synthesis Quantification

L-Threonine Reaction_Mixture

Ninhydrin
pH 5.8

Aliquot

Reduction

KBH4

1,2-Propanediol HPLC_Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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